Phosphinic fluoride, diphenyl-

Specification

• CAS No.: 1135-98-4
• Molecular Formula: C12H10FOP
• Molecular Weight: 220.18 g/mol
• IUPAC Name: [fluoro(phenyl)phosphoryl]benzene
• Standard InChI: InChI=1S/C12H10FOP/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
• Standard InChI Key: FBHHZEPZBVNZRM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)F
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)F

Introduction

Phosphinic fluoride, diphenyl-, is an organophosphorus compound with the chemical formula C12H10FOP and a molecular weight of 220.18 g/mol. It features a phosphorus atom bonded to two phenyl groups and a fluorine atom, making it unique in its structure and properties. This compound is recognized for its stability and reactivity, which are influenced by the electronic properties of the substituents on the phenyl rings.

Synthesis Methods

The synthesis of phosphinic fluoride, diphenyl-, typically involves several methods that leverage different starting materials and conditions:

Applications

While specific applications of phosphinic fluoride, diphenyl-, are not widely documented compared to other organophosphorus compounds like difluorophosphate salts or triphenylphosphine derivatives, it shares similarities with these compounds but also exhibits unique characteristics due to its structure.

Comparable Compounds:

Compound Name	Structure Type	Notable Properties
Diphenylphosphonic Acid	Phosphonic Acid	Known for biological activity
Triphenylphosphine	Phosphine	Used as a ligand in coordination chemistry
Dimethylphosphate	Phosphate Ester	Exhibits different reactivity patterns

Research Findings

In terms of hydrolysis behavior similar to difluorophosphate salts, such compounds generally decompose under acidic or alkaline conditions into monofluoro species and hydrofluoric acid.

Given the limited availability of direct research findings specifically focused on "Phosphinic fluoride, diphenyl-", further investigation would be necessary to fully explore its potential applications across organic synthesis and medicinal chemistry fields.